Cas no 106086-43-5 (Benzenamine, 4-(1-methylcyclopentyl)-)
106086-43-5 structure
Product Name:Benzenamine, 4-(1-methylcyclopentyl)-
CAS No:106086-43-5
MF:C12H17N
MW:175.270083189011
CID:1179455
PubChem ID:20139663
Update Time:2025-04-20
Benzenamine, 4-(1-methylcyclopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(1-methylcyclopentyl)-
- 4-(1-methylcyclopentyl)aniline
- DTXSID80602900
- 106086-43-5
- SCHEMBL10342095
-
- Inchi: 1S/C12H17N/c1-12(8-2-3-9-12)10-4-6-11(13)7-5-10/h4-7H,2-3,8-9,13H2,1H3
- InChI Key: CTTXIRLFUYRPRA-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)C1(C)CCCC1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26Ų
Benzenamine, 4-(1-methylcyclopentyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
106086-43-5 (Benzenamine, 4-(1-methylcyclopentyl)-) Related Products
- 1459-48-9(4-(Adamantan-1-yl)aniline)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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